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Compound of Interest

Compound Name: Glyceryl monothioglycolate

Cat. No.: B053553 Get Quote

Standard Operating Procedure: Handling
Glyceryl Monothioglycolate
This document provides essential safety and logistical information for the handling and disposal

of Glyceryl monothioglycolate in a laboratory setting. Adherence to these procedures is

critical to minimize risks and ensure a safe working environment for all personnel.

Hazard Identification and Summary
Glyceryl monothioglycolate is a chemical that presents several health and environmental

hazards. It is toxic if swallowed, can cause skin irritation and allergic reactions, may lead to

serious eye irritation, and can cause respiratory irritation.[1][2][3][4] It is also harmful to aquatic

life with long-lasting effects.[1][2]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 3
H301: Toxic if swallowed[1][2]

[4]

Skin Sensitization Category 1 / 1B
H317: May cause an allergic

skin reaction[1][2][4]

Skin Irritation Category 2 H315: Causes skin irritation[3]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3]

Chronic Aquatic Toxicity Category 3
H412: Harmful to aquatic life

with long lasting effects[1][2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Glyceryl monothioglycolate. All

PPE should be inspected before use to ensure its integrity.[2][4]

Required Personal Protective Equipment
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Protection Type Specification Rationale

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1] A self-contained

breathing apparatus may be

necessary for firefighting or

significant vapor/aerosol

exposure.[1][2]

To prevent inhalation of

vapors, mists, or fumes, which

can cause respiratory irritation.

[3]

Hand

Compatible, chemical-resistant

gloves.[1] Studies have shown

household-weight neoprene

gloves to be protective.[5]

Note: Some glove materials,

like vinyl, may not provide

adequate protection.[6]

To prevent skin contact, which

can cause irritation and allergic

sensitization.[1][3]

Eye/Face

Chemical splash-resistant

safety glasses or goggles with

side protection, approved

under standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[1][3] A face shield may

be appropriate in some

situations.[3]

To protect against splashes

that can cause serious eye

irritation.[3]

Body

Chemical-resistant lab coat or

other protective clothing.[1][2]

[3] At a minimum, a lab coat

and close-toed footwear are

required.[3]

To prevent skin exposure from

spills or splashes.[1]

Operational and Disposal Plans
3.1. Chemical Handling Protocol

Ventilation: Always handle Glyceryl monothioglycolate in a well-ventilated area, such as a

chemical fume hood.[2][3][7]
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Avoid Contact: Prevent all contact with skin, eyes, and clothing.[1][3]

Avoid Inhalation: Avoid breathing any fumes, vapors, or mists.[1][3][8]

Hygiene: Wash hands thoroughly after handling the chemical.[1][3] Do not eat, drink, or

smoke in the work area.[1][2][4]

Container Management: Keep the container tightly closed when not in use.[1][3]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[1][3]

3.2. Storage Protocol

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

The recommended storage temperature is between 2°C and 8°C.[1]

Store away from incompatible materials and sources of ignition.[2][3]

Ensure the storage area is locked.[2][3][4]

3.3. Spill Response Protocol

In the event of a spill, follow the workflow below. Ensure only trained personnel undertake

cleanup operations.
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Immediate Actions

Containment & Cleanup

Post-Cleanup

1. Alert Personnel
& Evacuate Area

2. Ensure Adequate
Ventilation

3. Remove Ignition
Sources

4. Don Appropriate PPE

5. Prevent Spread
(Stop leak, use barriers)

6. Absorb Spill
(Use inert material)

7. Collect Waste

8. Place in Sealed
Container for Disposal

9. Decontaminate Area
& Equipment

10. Dispose of Waste
(Follow guidelines)

Click to download full resolution via product page

Caption: Workflow for Glyceryl Monothioglycolate Spill Response.
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Detailed Spill Cleanup Steps:

Evacuate: Evacuate non-essential personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.[1][2]

Contain: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter

drains or waterways.[2][3]

Absorb: Use an inert, non-combustible absorbent material (e.g., sand, vermiculite) to cover

the spill.

Collect: Carefully sweep or vacuum the absorbed material and place it into a suitable,

closed, and labeled container for disposal.[2][3]

Clean: Thoroughly clean the contaminated area.

Decontaminate: Wash all equipment used in the cleanup and decontaminate PPE before

removal.

3.4. Waste Disposal Protocol

All waste must be handled as hazardous and disposed of according to all applicable federal,

state, and local regulations.[1][3]

Chemical Waste: The preferred method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1][2] Do not discharge to sewer systems.[2][4]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent).[2][4] The rinsate

should be collected and treated as hazardous waste. After rinsing, the packaging can be

punctured to prevent reuse and disposed of in a sanitary landfill or offered for recycling if

permissible.[2][4]

First Aid Procedures
In case of exposure, seek immediate medical attention and provide the Safety Data Sheet to

the attending physician.[3][4]
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First Aid Measures by Exposure Route

Exposure Route Procedure

Inhalation

Move the person to fresh air and keep them

warm and at rest. If breathing is difficult or has

stopped, provide artificial respiration. Call a

physician immediately.[1][2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of flowing

water for 10-15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Consult an ophthalmologist.[1][3]

Ingestion

Immediately call a Poison Control Center or

physician.[1][2] Rinse the mouth with water. Do

NOT induce vomiting. Never give anything by

mouth to an unconscious person.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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